ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate

• IUPAC Name: ethyl 5-[(2,5-dichlorobenzoyl)amino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C15H13Cl2NO3S/c1-3-21-15(20)13-8(2)6-12(22-13)18-14(19)10-7-9(16)4-5-11(10)17/h4-7H,3H2,1-2H3,(H,18,19)
• InChI Key: FSSZLYFHJMYESM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)NC(=O)C2=C(C=CC(=C2)Cl)Cl)C
• Molecular Formula: C15H13Cl2NO3S
• Molecular Weight: 358.2 g/mol

Description

Ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate, also known as EDCMC, is a compound of significant interest in the field of scientific research. EDCMC is a versatile and multifunctional compound, with applications in a wide range of scientific research fields, ranging from drug discovery to materials science.

Scientific Research Applications

Ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate has a wide range of applications in scientific research, including drug discovery, materials science, and biochemistry. In drug discovery, ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate is used as a tool to identify novel bioactive compounds. In materials science, ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate is used to synthesize new materials with unique properties. In biochemistry, ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate is used to study enzyme inhibition and protein-ligand interactions.

Mechanism of Action

The mechanism of action of ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate is not yet fully understood. However, it is believed that ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate binds to certain proteins and enzymes, altering their structure and function. This binding is thought to be mediated by hydrogen bonding and van der Waals interactions between ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate and the target protein or enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate are still largely unknown. However, it is believed that ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate may have a variety of effects on the body, including anti-inflammatory, anti-cancer, and antifungal effects. ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate may also have an effect on the metabolism of certain compounds, such as fatty acids and carbohydrates.

Advantages and Limitations for Lab Experiments

The main advantage of using ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate in laboratory experiments is its versatility and multifunctional nature. ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate can be used in a wide range of scientific research applications, from drug discovery to materials science. However, ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate is also limited in its use in lab experiments due to its complex synthesis process and its lack of well-defined biochemical and physiological effects.

Future Directions

The future of ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate research is promising. In the future, ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate may be used to develop new drugs and materials, as well as to study enzyme inhibition and protein-ligand interactions. Additionally, further research is needed to better understand the biochemical and physiological effects of ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate. Finally, new methods of synthesis need to be developed to make ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate more accessible for use in lab experiments.

Synthesis Methods

The synthesis of ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate is a multi-step process that begins with the reaction of 5-chloro-2-methylthiophene-2-carboxylic acid with ethyl bromoacetate in the presence of a base. This reaction results in the formation of the ethyl ester of 5-chloro-2-methylthiophene-2-carboxylic acid. This ester is then reacted with 2,5-dichlorobenzamidine in the presence of a base to form ethyl 5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate.